2-Furancarboxamide, N-(2-benzoyl-8,9-dihydro-5,8,8-trimethyl-6H-furo(2,3-b)pyrano(4,3-d)pyridin-1-yl)-

• CAS No.: 172985-43-2
• Molecular Formula: C25H22N2O5
• Molecular Weight: 430.5 g/mol
• IUPAC Name: N-(4-benzoyl-8,12,12-trimethyl-5,11-dioxa-7-azatricyclo[7.4.0.02,6]trideca-1,3,6,8-tetraen-3-yl)furan-2-carboxamide
• InChI: InChI=1S/C25H22N2O5/c1-14-17-13-31-25(2,3)12-16(17)19-20(27-23(29)18-10-7-11-30-18)22(32-24(19)26-14)21(28)15-8-5-4-6-9-15/h4-11H,12-13H2,1-3H3,(H,27,29)
• InChI Key: XNXAJBAHRZVKQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2COC(CC2=C3C(=C(OC3=N1)C(=O)C4=CC=CC=C4)NC(=O)C5=CC=CO5)(C)C

Description

2-Furancarboxamide, N-(2-benzoyl-8,9-dihydro-5,8,8-trimethyl-6H-furo(2,3-b)pyrano(4,3-d)pyridin-1-yl)- is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

The synthesis of 2-Furancarboxamide, N-(2-benzoyl-8,9-dihydro-5,8,8-trimethyl-6H-furo(2,3-b)pyrano(4,3-d)pyridin-1-yl)- involves several steps. The synthetic route typically starts with the preparation of the furan ring, followed by the introduction of the carboxamide group. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-Furancarboxamide, N-(2-benzoyl-8,9-dihydro-5,8,8-trimethyl-6H-furo(2,3-b)pyrano(4,3-d)pyridin-1-yl)- has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activities, such as antimicrobial or anticancer properties. In medicine, researchers are exploring its potential as a therapeutic agent for various diseases. Additionally, it has industrial applications, including its use in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

When compared to similar compounds, 2-Furancarboxamide, N-(2-benzoyl-8,9-dihydro-5,8,8-trimethyl-6H-furo(2,3-b)pyrano(4,3-d)pyridin-1-yl)- stands out due to its unique structure and properties. Similar compounds include other furan derivatives and carboxamides, which may share some chemical and biological activities but differ in their specific applications and effectiveness. The uniqueness of this compound lies in its combination of functional groups and the resulting versatility in various research and industrial applications .